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Compound of Interest |

Compound Name: 1,2-Bis(chloromethoxy)ethane
CAS No.: 13483-18-6
Cat. No.: B123585

Get Quote

\ J

An In-Depth Technical Guide to 1,2-Bis(chloromethoxy)ethane: Structure, Synthesis, and
Applications

Executive Summary

1,2-Bis(chloromethoxy)ethane (CAS RN: 13483-18-6) is a bifunctional organic compound
featuring two reactive chloromethoxy groups linked by an ethane bridge.[1][2] As a potent
alkylating agent, its structure allows it to act as a crosslinking agent or as a linker in the
synthesis of more complex molecules. This guide provides a comprehensive technical overview
of its chemical identity, physicochemical properties, a plausible synthetic pathway, and its
investigated applications. Particular emphasis is placed on its structural distinction from a
similarly named compound, its toxicological profile, and protocols for safe handling, targeting
researchers, scientists, and professionals in drug development.

Chemical Identity and Nomenclature

The unique reactivity of 1,2-Bis(chloromethoxy)ethane stems directly from its molecular
structure. It is formally an ether of ethylene glycol where the terminal hydrogens are substituted
with chloromethyl groups.

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b123585#bc-rfq
https://www.benchchem.com/product/b123585/docs?utm_src=pdf-body#1-2-bis-chloromethoxy-ethane-structural-formula
https://www.benchchem.com/product/b123585/docs?utm_src=pdf-body#1-2-bis-chloromethoxy-ethane-structural-formula
https://commonchemistry.cas.org/detail?cas_rn=13483-18-6
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/64W2G7H6SA
https://www.benchchem.com/product/b123585/docs?utm_src=pdf-body#1-2-bis-chloromethoxy-ethane-structural-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Structural Formula

The structural arrangement consists of a central ethane diether backbone with terminal
chloromethyl groups.

1,2-Bis(chloromethoxy)ethane

CI-CH2-O-CH2-CH2-O-CH2-Cl

Click to download full resolution via product page

Caption: 2D Structural Formula of 1,2-Bis(chloromethoxy)ethane.

Chemical Identifiers

Accurate identification is critical for sourcing and regulatory compliance. The key identifiers for
this compound are summarized below.

Identifier Value

IUPAC Name 1,2-Bis(chloromethoxy)ethane

CAS Registry Number 13483-18-6[1]

Molecular Formula C4HsCIl202[1]

Molecular Weight 159.01 g/mol [3]

Canonical SMILES CICOCCOCCI[1]

InChlKey IDFLGSYEBINWMK-UHFFFAOYSA-N[1]
Synonyms Ethylene glycol bis(chloromethyl) ether[1][2]

Clarification: Distinguishing from 1,2-Bis(2-
chloroethoxy)ethane
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It is imperative to distinguish 1,2-Bis(chloromethoxy)ethane (CAS 13483-18-6) from the
structurally similar but distinct compound 1,2-Bis(2-chloroethoxy)ethane (CAS 112-26-5).[4][5]
The latter, also known as Triethylene glycol dichloride, has a longer ether chain
(CICH2CH20CH2CH20CH2CH2CI) and consequently different chemical and physical
properties.[4][6] This distinction is critical, as a significant portion of commercially available data
refers to the incorrect isomer. Researchers must verify the CAS number to ensure they are
working with the intended molecule.

Physicochemical Properties

The physical properties of 1,2-Bis(chloromethoxy)ethane dictate its handling, reaction
conditions, and purification procedures.

Property Value Source(s)

Appearance Viscous liquid [3]

99-100 °C at 22 mmHg (22

Boiling Point [11[3]
Torr)

Density 1.2839 g/cm3 at 20 °C [1]

Solubility Soluble in water [3]

Synthesis and Reaction Mechanism

The synthesis of a-chloroethers like 1,2-Bis(chloromethoxy)ethane typically involves the
acid-catalyzed reaction of an alcohol with an aldehyde in the presence of a chloride source. A
plausible and established method is the reaction of ethylene glycol with formaldehyde and
hydrogen chloride.

Plausible Synthetic Pathway

The reaction proceeds via the formation of a hemiacetal intermediate from each hydroxyl group
of ethylene glycol, which is subsequently converted to the corresponding chloromethyl ether by
reaction with HCI.
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Caption: Proposed workflow for the synthesis of 1,2-Bis(chloromethoxy)ethane.

Mechanistic Causality

o Protonation: The process is initiated by the protonation of formaldehyde's carbonyl oxygen
by HCI, which significantly increases the electrophilicity of the carbonyl carbon.

» Nucleophilic Attack: A hydroxyl group from ethylene glycol acts as a nucleophile, attacking
the activated formaldehyde to form a protonated hemiacetal.

» Deprotonation & Hemiacetal Formation: A base (e.g., another molecule of ethylene glycol)
removes the proton, yielding a hemiacetal intermediate (HO-CHz-O-CH2-CH2-OH).

e Second Hemiacetal Formation: The process repeats on the second hydroxyl group of
ethylene glycol, forming the bis-hemiacetal, 1,2-bis(hydroxymethoxy)ethane.

o Conversion to Chloroether: The hydroxyl group of each hemiacetal is protonated by HCI,
forming a good leaving group (water). The chloride ion (CI~) then attacks the carbon in an
Sn2-type reaction, displacing water and forming the final chloromethyl ether product.
Anhydrous conditions are crucial to prevent the hydrolysis of the product and intermediates.
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Applications in Chemical Synthesis

The dual reactive sites of 1,2-Bis(chloromethoxy)ethane make it a valuable reagent in
specialized synthetic applications, primarily as a bifunctional electrophile.

Crosslinking Agent: It has been investigated as a curing agent for epoxy resins and as a
crosslinker for cellulosic textiles to impart crease resistance and improve wet strength.[3]

o Polymer Synthesis: Its structure is suitable for the synthesis of ion-exchange resins and light-
sensitive polymers for applications in lithography.[3]

o Stabilizer: Research has explored its use as a stabilizer for vulcanized rubbers.[3]

o Linker Molecule: In drug development and complex molecule synthesis, it can serve as a
short, flexible linker to connect two different molecular fragments via ether linkages after
substitution of the chloride ions.

¢ Protecting Group Chemistry: While not its primary use, analogous monofunctional
chloromethoxy compounds are used to introduce alcohol-protecting groups like the 2-
methoxyethoxymethyl (MEM) group.[7] This highlights the general reactivity profile of the
chloromethoxy functional group.

Safety, Handling, and Toxicology

Extreme caution is required when handling 1,2-Bis(chloromethoxy)ethane due to its reactivity
and toxicological profile.

Hazard Profile

The compound is a hazardous substance. When heated to decomposition, it emits toxic and
corrosive fumes of hydrogen chloride.[3] a-Chloroethers as a class are known to be reactive
and should be handled with care.

Carcinogenicity Context

The International Agency for Research on Cancer (IARC) has evaluated 1,2-
Bis(chloromethoxy)ethane and found limited evidence for its carcinogenicity in experimental
animals.[3] It is classified in Group 3: "Not classifiable as to its carcinogenicity to humans."[3]
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However, it is structurally related to bis(chloromethyl) ether (BCME), a potent human
carcinogen (IARC Group 1).[8] The industrial production of BCME ceased in most countries
due to its high carcinogenic risk.[8] Given this association, 1,2-Bis(chloromethoxy)ethane
should be handled as a potential carcinogen, and exposure should be minimized.

Recommended Handling Protocol

This protocol is designed as a self-validating system to ensure user safety.

e Engineering Controls: All manipulations, including weighing, transferring, and reactions,
MUST be conducted inside a certified chemical fume hood to prevent inhalation of vapors.

o Personal Protective Equipment (PPE):

o Gloves: Wear chemically resistant gloves (e.qg., nitrile or neoprene). Double-gloving is
recommended.

o Eye Protection: Chemical safety goggles and a face shield are mandatory.
o Lab Coat: A flame-resistant lab coat must be worn and kept buttoned.
e Dispensing and Use:
o Use gastight syringes or cannulas for transferring the liquid to minimize exposure.

o Ensure all reaction vessels are properly sealed and vented to a scrubbing system if
necessary.

e Waste Disposal:

o All contaminated materials (gloves, pipette tips, glassware) must be collected in a
designated, sealed hazardous waste container.

o Dispose of the waste through an approved environmental health and safety program. Do
not mix with other solvent waste unless compatibility is confirmed.

e Emergency Procedures:

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://en.wikipedia.org/wiki/Bis(chloromethyl)_ether
https://en.wikipedia.org/wiki/Bis(chloromethyl)_ether
https://www.benchchem.com/product/b123585/docs?utm_src=pdf-body#1-2-bis-chloromethoxy-ethane-structural-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Keep a Class B fire extinguisher and a spill kit rated for flammable/toxic liquids readily
accessible.

o In case of skin contact, immediately wash the affected area with copious amounts of soap
and water for at least 15 minutes.[9]

o In case of eye contact, flush with an eyewash station for at least 15 minutes and seek
immediate medical attention.[9]

Structural Elucidation and Analytical Data

Characterization of 1,2-Bis(chloromethoxy)ethane relies on standard spectroscopic methods.
The following table outlines the predicted data based on its structure, which is essential for
reaction monitoring and quality control.

Technique Predicted Data

Two distinct signals are expected: a singlet for
the four protons of the chloromethyl groups (-O-
CH2-CI) and a singlet for the four protons of the

1H NMR ethylene bridge (-O-CH2-CHz2-O-). The
chloromethyl protons would be further downfield
due to the deshielding effects of both the

adjacent oxygen and chlorine atoms.

Two signals are expected: one for the two

equivalent carbons of the chloromethyl groups

13C NMR .
and one for the two equivalent carbons of the
ethylene bridge.
The mass spectrum would show a molecular ion
peak corresponding to its mass. A characteristic
Mass Spec. . .
isotopic pattern would be observed due to the
presence of two chlorine atoms (3>Cl and 3’Cl).
Conclusion
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1,2-Bis(chloromethoxy)ethane is a highly reactive, bifunctional alkylating agent with
specialized applications in polymer science and organic synthesis. Its utility is derived from the
two chloromethoxy groups that allow for the formation of stable ether linkages. However, its
structural similarity to known carcinogens necessitates stringent safety protocols and informed
handling. For researchers in drug development and materials science, a thorough
understanding of its properties, reactivity, and hazards is essential for its effective and safe
application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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